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Compound of Interest

Compound Name: Lactic Acid
CAS No.: 598-82-3
Cat. No.: B3432576
Get Quote
. J

Part 1: Executive Safety Directive

Lactic Acid (2-hydroxypropanoic acid) is often underestimated in the laboratory because it is a
biological metabolite found in food. However, in concentrated reagent forms (typically 85-90%),
it is a corrosive surfactant.[1][2] It adheres to skin and denatures proteins, capable of causing
irreversible eye damage (GHS Category 1).

The Core Philosophy of this Guide: Disposal is not merely "throwing away"; it is a chemical
reaction that you must engineer. We do not simply pour acids down the drain; we neutralize
them to non-hazardous salts (Sodium Lactate) compatible with municipal water treatment

systems, provided local regulations permit.

Immediate Hazard Profile
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Parameter Specification Critical Note

CAS Number 50-21-5

. ) i Eye protection is non-
GHS Classification Skin Irrit. 2, Eye Dam. 1

negotiable.
) Only hazardous if pH < 2.[1][2]
RCRA Status D002 (Corrosive)
[31[41[5]0.
. Strong Oxidizers, Nitric Acid, Can form unstable mixtures.[1]
Incompatibilities ] i
Hydrofluoric Acid [2]

Buffering capacity complicates
pKa 3.86 o
neutralization.[1][2]

Part 2: Pre-Disposal Decision Logic

Before initiating any procedure, you must classify the waste stream.[6] Lactic acid often exists
as a mixture. Use the following logic flow to determine the correct disposal path.
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START: Waste Assessment

Is the Lactic Acid mixed with
Heavy Metals, Solvents, or P-Listed Drugs?

No (Acid Only)

Is Total Volume > 5 Liters? Yes (Co-contaminants)

No (Lab Scale) Yes (Bulk Waste)

PATH A: Hazardous Waste Pickup

. .
Is Concentration > 10%7 (Do Not Neutralize)

Step 1: Dilution
(Reduce Viscosity & Heat Potential)

Step 2: Neutralization
(Sodium Bicarbonate Protocol)

PATH B: Sanitary Sewer Discharge
(Check Local POTW Limits)

Click to download full resolution via product page
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Figure 1: Decision matrix for determining whether to treat onsite or ship as hazardous waste.[1]

[2]

Part 3: Neutralization Protocol (The "Self-Validating™
Method)[2]

Objective: Convert corrosive Lactic Acid into Sodium Lactate (neutral salt) and Water.
Mechanism:

Why Sodium Bicarbonate?

While Sodium Hydroxide (NaOH) is faster, | recommend Sodium Bicarbonate (

) for manual neutralization.

o Safety: NaOH is caustic; an accidental splash is dangerous. Bicarbonate is benign.

o Control: NaOH can easily overshoot the pH to 12+ (making it a D002 caustic waste).
Bicarbonate naturally buffers around pH 8.0-8.5.

¢ Visual Validation: The evolution of

bubbles serves as a visual indicator of the reaction progress. When bubbling stops,
neutralization is near completion.[1]

Reagents & Equipment[2][7][8]
e Base: Sodium Bicarbonate (Solid powder or saturated slurry).[7]

e Indicator: pH strips (Range 4-10) or calibrated pH meter.

o Vessel: Polyethylene beaker (Glass is acceptable, but plastic reduces breakage risk during
exothermic heating).[1]

o PPE: Nitrile gloves (0.11mm min thickness), Safety Goggles (ANSI Z87.1), Lab Coat.[1]

Step-by-Step Procedure
1. Calculation & Preparation (The "Stoichiometric Check")
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Do not skip this. You must estimate the heat and gas evolution.

¢ Rule of Thumb: Neutralizing 100mL of 85% Lactic Acid requires roughly 100g of Sodium
Bicarbonate.

e Scientific Basis:
o 100 mL Lactic Acid (85%)

1.13 moles.

o Requires 1.13 moles
95g.

o Result: The reaction is roughly 1:1 by mass.

2. Dilution (Heat Management)

Lactic acid is viscous and the neutralization is exothermic.
e Add the Lactic Acid to an equal volume of cold water (1:1 ratio).

o Why? This increases heat capacity and reduces viscosity, preventing "hot spots” where the
reaction could boil locally.

3. Gradual Neutralization[8]

o Place the beaker in a sink or secondary containment tray.
e Add Sodium Bicarbonate slowly (spatula-wise).
e Observation: Vigorous foaming (

) will occur. Wait for foam to subside between additions.

» Warning: Adding too fast will cause the vessel to overflow with foam.

4. Validation (The "Stop" Point)

o Continue adding base until:
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o Foaming ceases upon addition.

o The solution becomes clear/translucent (Sodium Lactate is highly soluble).
o Test: Dip a pH strip.

o Target: pH 6.0 — 9.0.

o Troubleshooting: If pH < 6, add more base.[1] If pH > 9, you used too much base (add a
drop of acid or dilute further).

5. Final Disposal

e Once pH is confirmed between 6 and 9, flush the solution down the sanitary sewer with 20
volumes of tap water.

» Note: Ensure your facility is connected to a Publicly Owned Treatment Works (POTW) and
not a septic system. Sodium Lactate is readily biodegradable and feeds biological treatment
stages in POTWs.

Part 4: Hazardous Waste Pickup (Path A)

If you identified contaminants (heavy metals, P-listed drugs) or possess >5 Liters, you must
label for pickup.[1][2]

o Container: Use the original shipping container or a chemically compatible HDPE drum.
e Labeling:

Must read "HAZARDOUS WASTE".

[¢]

Chemical Name: "Lactic Acid Solution".

[¢]

[e]

Hazard Class: "Corrosive".[3][4][9]

o

Codes: D002 (if pH

2).[3]14]
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o Storage: Store in a secondary containment bin designated for "Acids". Do not store with
Cyanides or Sulfides (risk of toxic gas generation).

Part 5: Emergency Contingencies

Scenario Immediate Action Scientific Rationale

] ) Lactic acid is sticky; prolonged
) Flush with water for 15 mins.[1] o
Skin Contact flushing is needed to remove
[2](8][10] .
the viscous layer.

) ] Corrosive damage to the
Flush for 15 mins; hold eyelids ]
Eye Contact cornea can occur in <30
open.[1][2][10]
seconds.

Dike with absorbent pillows.[1] )
) ] o ) Prevent spread to floor drains
Spill (>1L) [2] Neutralize spill in situ with )
} before pH is corrected.[1]
Bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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